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Compound of Interest
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Cat. No.: B1248844 Get Quote

Topic: Electrophysiology Patch Clamp Protocol using Org 25935

Audience: Researchers, scientists, and drug development professionals.

Introduction
Org 25935 is a potent and selective inhibitor of the glycine transporter 1 (GlyT1).[1][2] GlyT1 is

responsible for the reuptake of glycine from the synaptic cleft, thereby regulating extracellular

glycine concentrations.[3] By inhibiting GlyT1, Org 25935 increases the availability of glycine in

the synapse. This has significant implications for neurotransmission, as glycine is a major

inhibitory neurotransmitter in the spinal cord and brainstem, and also acts as a co-agonist at N-

methyl-D-aspartate (NMDA) receptors throughout the central nervous system.[4][5]

These application notes provide a detailed protocol for investigating the functional

consequences of GlyT1 inhibition by Org 25935 using whole-cell patch-clamp

electrophysiology. The described methods are applicable for studying the effects of Org 25935
on both glycine receptor-mediated and NMDA receptor-mediated currents in neuronal cultures

or acute brain slices.

Data Presentation
Table 1: Expected Electrophysiological Effects of Org
25935 on Glycine Receptor-Mediated Currents

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1248844?utm_src=pdf-interest
https://www.benchchem.com/product/b1248844?utm_src=pdf-body
https://www.benchchem.com/product/b1248844?utm_src=pdf-body
https://en.wikipedia.org/wiki/ORG-25935
https://probechem.com/products_Org25935.html
https://academic.oup.com/alcalc/article/42/1/11/163056
https://www.benchchem.com/product/b1248844?utm_src=pdf-body
https://www.frontiersin.org/journals/psychiatry/articles/10.3389/fpsyt.2011.00008/full
https://www.researchgate.net/figure/Chemical-structure-of-Org25935-For-biochemical-properties-see-Introduction-section_fig1_313355573
https://www.benchchem.com/product/b1248844?utm_src=pdf-body
https://www.benchchem.com/product/b1248844?utm_src=pdf-body
https://www.benchchem.com/product/b1248844?utm_src=pdf-body
https://www.benchchem.com/product/b1248844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Effect of Org 25935
Typical
Concentration
Range

Expected Change

Glycine-evoked

current amplitude
Potentiation 100 nM - 10 µM Increase

Spontaneous

inhibitory postsynaptic

current (sIPSC)

amplitude

Increase 100 nM - 10 µM
Variable, may

increase

sIPSC frequency
Increase or No

Change
100 nM - 10 µM Variable

sIPSC decay kinetics Prolongation 100 nM - 10 µM
Increase in decay time

constant

Table 2: Expected Electrophysiological Effects of Org
25935 on NMDA Receptor-Mediated Currents

Parameter Effect of Org 25935
Typical
Concentration
Range

Expected Change

NMDA-evoked current

amplitude
Potentiation 100 nM - 10 µM Increase

NMDA receptor-

mediated excitatory

postsynaptic current

(EPSC) amplitude

Potentiation 100 nM - 10 µM Increase

NMDA receptor-

mediated EPSC

decay kinetics

Prolongation 100 nM - 10 µM
Increase in decay time

constant
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Whole-Cell Patch-Clamp Recordings from Cultured
Neurons or Acute Brain Slices
This protocol describes the methodology for whole-cell voltage-clamp recordings to measure

the effect of Org 25935 on synaptic currents.

1. Preparation of Solutions:

Artificial Cerebrospinal Fluid (aCSF) (for brain slices): (in mM) 124 NaCl, 2.5 KCl, 1.25

NaH2PO4, 2 MgSO4, 2 CaCl2, 26 NaHCO3, and 10 glucose. Equilibrate by bubbling with

95% O2 / 5% CO2.

External Solution (for cultured neurons): (in mM) 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10

HEPES, and 10 glucose. Adjust pH to 7.4 with NaOH.

Intracellular Solution: (in mM) 130 Cs-gluconate, 10 CsCl, 4 NaCl, 10 HEPES, 1 EGTA, 5

Mg-ATP, and 0.5 Na-GTP. Adjust pH to 7.3 with CsOH.

Org 25935 Stock Solution: Prepare a 10 mM stock solution in DMSO and store at -20°C.

Dilute to the final desired concentration in aCSF or external solution on the day of the

experiment.

2. Cell Preparation:

Acute Brain Slices: Prepare 250-300 µm thick coronal or sagittal slices from the brain region

of interest (e.g., hippocampus, prefrontal cortex) using a vibratome in ice-cold, oxygenated

aCSF. Allow slices to recover for at least 1 hour at room temperature in oxygenated aCSF

before recording.

Primary Neuronal Cultures: Plate neurons on coverslips and culture for 10-14 days in vitro

before use.

3. Patch-Clamp Recording:

Transfer a brain slice or coverslip with cultured neurons to the recording chamber on the

stage of an upright or inverted microscope equipped with DIC optics and a perfusion system.
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Continuously perfuse the chamber with oxygenated aCSF or external solution at a rate of 2-3

ml/min.

Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-6 MΩ when filled

with intracellular solution.

Approach a neuron under visual guidance and establish a gigaohm seal (>1 GΩ) by applying

gentle negative pressure.

Rupture the cell membrane by applying a brief pulse of suction to obtain the whole-cell

configuration.

Clamp the cell at a holding potential of -70 mV to record excitatory postsynaptic currents

(EPSCs) or 0 mV to record inhibitory postsynaptic currents (IPSCs).

Allow the cell to stabilize for 5-10 minutes before starting the recording protocol.

4. Experimental Procedure:

Record a stable baseline of synaptic activity (sIPSCs or sEPSCs) for 5-10 minutes.

To study glycine-evoked currents, apply a brief puff of glycine (1 mM) onto the recorded cell

using a Picospritzer.

To study NMDA-evoked currents, apply a brief puff of NMDA (100 µM) in the presence of a

glycine co-agonist (e.g., 10 µM D-serine) and in a low magnesium external solution.

Bath apply Org 25935 at the desired concentration (e.g., 1 µM) and record for 10-15 minutes

to observe the effect.

Wash out the drug with aCSF or external solution to check for reversibility of the effect.

5. Data Analysis:

Analyze synaptic events using software such as Clampfit (Molecular Devices) or Mini

Analysis (Synaptosoft).
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Measure the amplitude, frequency, and decay kinetics of sIPSCs or sEPSCs before, during,

and after the application of Org 25935.

For evoked currents, measure the peak amplitude and decay time constant.

Perform statistical analysis to determine the significance of the observed effects.
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Caption: Experimental workflow for patch-clamp analysis of Org 25935.
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Caption: Signaling pathway of GlyT1 inhibition by Org 25935.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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